2,5,6-Trifluoropyridine-3,4-diamine

• CAS: 6256-96-8

Core Science & Biosynthesis

A Technical Guide to the Physicochemical Characterization of 2,5,6-Trifluoropyridine-3,4-diamine: Melting Point and Solubility

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the key physical properties of 2,5,6-Trifluoropyridine-3,4-diamine, with a specific focus on its melting point and solubility. In the absence of extensive published experimental data for this specific molecule, this document offers a predictive analysis based on its structural features and draws parallels with related compounds. Furthermore, it outlines detailed, field-proven methodologies for the experimental determination of these crucial parameters, equipping researchers with the necessary protocols to generate reliable data for this compound. This guide is intended to serve as a foundational resource for scientists and professionals engaged in drug discovery and development, where a thorough understanding of a compound's physicochemical profile is paramount for its advancement.

Introduction: The Significance of Physical Properties in Drug Development

The journey of a novel chemical entity from a laboratory curiosity to a therapeutic agent is paved with a series of rigorous evaluations. Among the most fundamental of these are the characterization of its physical properties, principally its melting point and solubility. These parameters are not mere data points; they are critical determinants of a compound's viability as a drug candidate.

• Melting Point: The temperature at which a solid transitions to a liquid provides a reliable indication of its purity and is influenced by the strength of the intermolecular forces within its crystal lattice. A sharp and defined melting point is a hallmark of a pure crystalline solid.

• Solubility: A compound's ability to dissolve in a given solvent system is a critical factor influencing its absorption, distribution, metabolism, and excretion (ADME) profile. For oral drug candidates, aqueous solubility is a prerequisite for absorption from the gastrointestinal tract. Solubility in various organic solvents is also crucial for formulation development and analytical method development.

2,5,6-Trifluoropyridine-3,4-diamine is a heterocyclic compound of interest in medicinal chemistry due to its unique substitution pattern. The presence of three electron-withdrawing fluorine atoms on the pyridine ring, coupled with two electron-donating amino groups, creates a distinct electronic and structural profile that can be exploited for molecular recognition in biological systems. A thorough understanding of its physical properties is the first step in unlocking its therapeutic potential.

Predicted Physicochemical Properties of 2,5,6-Trifluoropyridine-3,4-diamine

Molecular Structure and its Implications

The structure of 2,5,6-Trifluoropyridine-3,4-diamine features several key functional groups that will govern its physical behavior:

• Pyridine Ring: A heterocyclic aromatic ring that can participate in π-π stacking interactions.

• Amino Groups (-NH2): Two primary amine groups that are capable of acting as both hydrogen bond donors and acceptors. These groups significantly enhance the potential for intermolecular hydrogen bonding.

• Fluorine Atoms (-F): Three fluorine atoms that are highly electronegative, leading to a polarized C-F bond. While fluorine is a weak hydrogen bond acceptor, its primary influence is on the molecule's overall electronic character and its potential to form a stable crystal lattice.

The interplay of these functional groups suggests that 2,5,6-Trifluoropyridine-3,4-diamine is likely to be a solid at room temperature with a relatively high melting point due to strong intermolecular hydrogen bonding and potential dipole-dipole interactions. The presence of both hydrogen bond donors and acceptors, along with the aromatic ring, suggests a complex solubility profile.

Comparative Analysis with Structurally Related Compounds

To further refine our predictions, we can examine the properties of analogous molecules:

Compound	Molecular Structure	Melting Point (°C)	Solubility
3,4-Diaminopyridine	A pyridine ring with two adjacent amino groups.	217-220	30 g/L in water
2,6-Diaminopyridine	A pyridine ring with amino groups at the 2 and 6 positions.	Not specified, but described as a slightly soluble solid.[1][2]	Slightly soluble in water (2.2 g/L at room temperature).[1]
4-Amino-3-chloro-2,5,6-trifluoropyridine	A trifluorinated pyridine with one amino group and a chlorine atom.	120-121	Data not available.
2-Amino-4-chloro-3,5,6-trifluoropyridine	A trifluorinated pyridine with one amino group and a chlorine atom in different positions.	120.5-126.5	Data not available.[3]

• The diamino-substituted pyridines, such as 3,4-diaminopyridine, exhibit high melting points and significant aqueous solubility, underscoring the dominant role of the amino groups in promoting intermolecular hydrogen bonding and interaction with polar solvents.[4]

• The introduction of fluorine atoms, as seen in the chloro-trifluoropyridine derivatives, can influence the melting point.[5][6] The effect on solubility is more complex; while fluorination can increase lipophilicity, the overall polarity of the molecule and its ability to hydrogen bond remain critical.

Based on this analysis, it is reasonable to predict that 2,5,6-Trifluoropyridine-3,4-diamine will be a crystalline solid with a melting point likely exceeding 150°C . Its solubility in water is expected to be moderate, influenced by the balance between the hydrophilic amino groups and the more lipophilic fluorinated pyridine core.

Experimental Determination of Physical Properties

The following sections provide detailed protocols for the experimental determination of the melting point and solubility of 2,5,6-Trifluoropyridine-3,4-diamine.

Melting Point Determination

Rationale: The melting point is a fundamental and easily accessible indicator of a compound's purity. A sharp melting range (typically less than 2°C) is indicative of high purity. The choice of method depends on the amount of sample available and the required accuracy.

Experimental Workflow: Melting Point Determination

Caption: Workflow for determining the melting point of a solid compound.

Step-by-Step Protocol (Capillary Method):

• Sample Preparation: Ensure the sample of 2,5,6-Trifluoropyridine-3,4-diamine is pure and dry. Grind a small amount to a fine powder.

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample to pack a small amount (2-3 mm in height) into the sealed end.

• Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point apparatus.

• Heating: If the approximate melting point is unknown, perform a rapid preliminary heating to get an estimate. For an accurate measurement, heat the sample at a rate of 1-2°C per minute near the expected melting point.

• Observation and Recording: Carefully observe the sample. Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the last crystal melts (the end of the melting range).

• Reporting: Report the melting point as a range (e.g., 155-157°C).

Solubility Determination

Rationale: Solubility data is critical for understanding a compound's behavior in biological systems and for developing suitable formulations. The choice of method depends on the desired throughput and accuracy.

Experimental Workflow: Solubility Determination (Shake-Flask Method)

Caption: Workflow for determining the solubility of a solid compound using the shake-flask method.

Step-by-Step Protocol (Shake-Flask Method):

• Preparation of Saturated Solution: Add an excess amount of solid 2,5,6-Trifluoropyridine-3,4-diamine to a vial containing a known volume of the desired solvent (e.g., water, phosphate-buffered saline pH 7.4, ethanol).

• Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25°C or 37°C) for an extended period (typically 24 to 48 hours) to ensure that equilibrium is reached.

• Phase Separation: Separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation at a high speed, followed by careful removal of the supernatant. Alternatively, the solution can be filtered through a syringe filter (ensure the filter material is compatible with the solvent and does not adsorb the compound).

• Concentration Analysis: Accurately determine the concentration of the dissolved compound in the supernatant using a suitable analytical technique, such as HPLC or UV-Vis spectroscopy. This requires the prior establishment of a calibration curve with known concentrations of the compound.

• Calculation and Reporting: Calculate the solubility from the measured concentration and report it in appropriate units (e.g., mg/mL, µg/mL, or M).

Conclusion

While experimental data for 2,5,6-Trifluoropyridine-3,4-diamine remains to be fully elucidated in publicly accessible literature, a systematic analysis of its molecular structure and comparison with related compounds provides a strong basis for predicting its physical properties. It is anticipated to be a high-melting-point solid with moderate aqueous solubility. The detailed experimental protocols provided in this guide offer a clear path for researchers to obtain precise and reliable data for its melting point and solubility. Such data will be invaluable for its continued investigation as a potential therapeutic agent and will serve as a cornerstone for its progression through the drug development pipeline.

References

• PubChem. (n.d.). 2,5,6-Trifluoropyridine-3,4-diamine. National Center for Biotechnology Information.
• Solubility of Things. (n.d.). 3,4-Diaminopyridine.
• Fluorochem. (n.d.). 6-(Trifluoromethyl)pyridine-3,4-diamine.
• ChemicalBook. (n.d.). 4-AMINO-3-CHLORO-2,5,6-TRIFLUOROPYRIDINE | 2693-57-4.
• MDPI. (2024). A New Proton Transfer Complex Between 3,4-Diaminopyridine Drug and 2,6-Dichloro-4-nitrophenol: Synthesis, Spectroscopic Characterization, DFT Studies, DNA Binding Analysis, and Antitumor Activity.
• CymitQuimica. (n.d.). CAS 2693-57-4: 4-amino-3-chloro-2,5,6-trifluoro-pyridine.
• TCI Chemicals. (n.d.). 3,5-Dichloro-2,4,6-trifluoropyridine | 1737-93-5.
• Sigma-Aldrich. (n.d.). 2,6-Difluoropyridine-3,4-diamine | 60186-25-6.
• LookChem. (2023, August 18). What is the solubility of 2 6 diaminopyridine?
• ResearchGate. (2022, October 14). Synthesis and Optical Properties of 3,4-Diamino-6-aryl-1H-pyrazolo[3,4-b]pyridine-5-carbonitriles.
• Sigma-Aldrich. (n.d.). 3,4-Diaminopyridine for synthesis 54-96-6.
• PubChem. (n.d.). 2,6-Diaminopyridine. National Center for Biotechnology Information.
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Technical Monograph: 3,5,6-Trifluoropyridine-2,4-diamine (C₅H₄F₃N₃)

[1][2]

Executive Summary & Chemical Identity

Compound: 3,5,6-Trifluoropyridine-2,4-diamine Molecular Formula: C₅H₄F₃N₃ Molecular Weight: 163.10 g/mol Class: Polyfluorinated Heterocycle / Aminopyridine[1][2][3][4]

This guide serves as a technical deep-dive into the C₅H₄F₃N₃ diamine class, specifically focusing on the 3,5,6-trifluoropyridine-2,4-diamine isomer.[2] This compound is a critical intermediate in the synthesis of fluorinated agrochemicals and pharmaceuticals, leveraging the bioisosteric properties of fluorine to enhance metabolic stability and lipophilicity in drug candidates.[2]

While multiple isomers exist (e.g., 2,6-diamino-3,4,5-trifluoropyridine), the 2,4-diamine isomer is the primary kinetic product derived from the nucleophilic aromatic substitution (

) of pentafluoropyridine, making it the most relevant species for scale-up and industrial application.[1][2]

IUPAC Nomenclature Breakdown

The systematic naming follows the priority rules for heterocyclic compounds:

• Parent Ring: Pyridine (Azine).

• Principal Functional Group: Amine (Suffix: -diamine).[1]

• Substituents: Fluoro (Prefix: Trifluoro-).[1]

• Numbering: The nitrogen atom of the ring is position 1. Numbering proceeds to give the amine groups (principal groups) the lowest possible locants.[2]

Isomer Structure	Preferred IUPAC Name	CAS Registry (Generic/Related)
Asymmetric (Kinetic Product)	3,5,6-Trifluoropyridine-2,4-diamine	Varies by specific salt/purity
Symmetric (Thermodynamic)	3,4,5-Trifluoropyridine-2,6-diamine	2687-25-4 (Generic Class)

Synthesis & Reaction Mechanism

The synthesis of 3,5,6-trifluoropyridine-2,4-diamine is a classic example of Nucleophilic Aromatic Substitution (

) on a highly electron-deficient aromatic system.[1][2]

The Pentafluoropyridine (PFP) Route

The most efficient synthetic pathway utilizes pentafluoropyridine (C₅F₅N) as the starting scaffold.[2] The reaction proceeds via sequential ammonolysis.

Mechanistic Causality (Regioselectivity)

In perfluorinated heteroaromatics, the site of nucleophilic attack is governed by the stability of the Meisenheimer complex intermediate.[2]

• C-4 Attack (Primary): The position para to the ring nitrogen is most activated because the negative charge in the intermediate can be delocalized onto the electronegative nitrogen atom.[2]

• C-2/C-6 Attack (Secondary): Once the C-4 fluorine is substituted with an amino group (an electron-donating group via resonance), the ring becomes less electrophilic.[1] However, the inductive effect of the remaining fluorines and the ring nitrogen still activates the ortho (C-2/C-6) positions for a second substitution.[2]

Why 2,4-diamine? Direct ammonolysis of pentafluoropyridine typically yields 4-amino-2,3,5,6-tetrafluoropyridine first.[1][2] Continued reaction drives substitution at the C-2 position, yielding the 2,4-diamine.[1][2]

Synthetic Workflow Diagram

The following diagram illustrates the sequential substitution pathway, highlighting the transition from the perfluorinated precursor to the diamine target.

Figure 1: The stepwise ammonolysis of pentafluoropyridine favors the 4-position followed by the 2-position due to electronic stabilization of the transition state.[1][2]

Detailed Experimental Protocol

Objective: Synthesis of 3,5,6-trifluoropyridine-2,4-diamine via aqueous ammonolysis.

Safety Prerequisite:

• Hazard: Pentafluoropyridine is volatile and toxic.

• Engineering Control: All operations must be performed in a certified chemical fume hood.

• PPE: Neoprene gloves, chemical splash goggles, and a face shield.[2]

Step-by-Step Methodology

• Preparation: Charge a high-pressure glass reactor (Q-tube or autoclave) with Pentafluoropyridine (1.0 eq) dissolved in 1,4-Dioxane (Solvent).

• Reagent Addition: Slowly add Aqueous Ammonia (28-30%, 5.0 eq) dropwise at 0°C.

  • Scientific Rationale: Low temperature controls the exotherm of the initial C-4 substitution, preventing polymerization or "tar" formation.[2]

• Reaction Phase 1 (Mono-amination): Stir at Room Temperature (25°C) for 2 hours.

  • Checkpoint: TLC or

    F NMR will show disappearance of PFP (-88, -136, -154 ppm) and appearance of the 4-amino intermediate.[1][2]

• Reaction Phase 2 (Di-amination): Seal the vessel and heat to 80-90°C for 6–12 hours.

  • Scientific Rationale: The second substitution requires thermal activation energy because the first amino group deactivates the ring toward further nucleophilic attack.[2]

• Work-up:

  • Cool to room temperature.

  • Concentrate the mixture under reduced pressure to remove dioxane and excess ammonia.

  • Dilute the residue with water and extract with Ethyl Acetate (3x) .

• Purification:

  • The crude product is often a mixture of 2,4- and 2,6-isomers.[1][2]

  • Recrystallization: Use Toluene/Hexane system. The 2,4-isomer typically exhibits different solubility profiles than the symmetric 2,6-isomer.

  • Column Chromatography: Silica gel; Eluent: Hexane/Ethyl Acetate (gradient 10% to 40%).

Analytical Characterization (Self-Validation)

To validate the structure, researchers must distinguish between the 2,4- and 2,6-isomers.

F NMR is the most powerful tool for this purpose due to the distinct coupling patterns.[1][2]

Comparative Data Table

Feature	3,5,6-Trifluoropyridine-2,4-diamine (Target)	3,4,5-Trifluoropyridine-2,6-diamine (Symmetric)
Symmetry	Asymmetric ( )	Symmetric ( )
F NMR Signals	Three distinct signals (1:1:1 intensity)	Two distinct signals (2:1 intensity)
H NMR (Amine)	Two distinct broad singlets (NH₂ at C2 vs C4)	One broad singlet (Equivalent NH₂ groups)
Coupling Constants	Complex second-order coupling ( )	Simplified coupling pattern

Structural Logic Diagram

Use this decision tree to interpret NMR data during synthesis.

Figure 2: Rapid identification of the diamine isomer using Fluorine-19 NMR signal multiplicity.

Applications in Drug Development

The C₅H₄F₃N₃ diamine scaffold is highly valued in medicinal chemistry for two primary reasons:

• Bioisosterism: The trifluoropyridine moiety serves as an electron-deficient bioisostere for benzene or pyridine rings, often improving metabolic stability by blocking oxidation sites (C-H bonds replaced by C-F).

• Hydrogen Bonding: The two amino groups act as hydrogen bond donors, while the ring nitrogen and fluorines act as acceptors, allowing for precise binding affinity tuning in enzyme active sites (e.g., kinase inhibitors).[2]

References

• Chambers, R. D., et al. (1964).[2] "Polyfluoro-heterocyclic compounds. Part I. The preparation of pentafluoropyridine and its reaction with nucleophiles." Journal of the Chemical Society, 3736-3739.[2]

• Banks, R. E., et al. (1965).[2][5] "Heterocyclic polyfluoro-compounds. Part IX. Some reactions of pentafluoropyridine." Journal of the Chemical Society, 575-581.[2] [1]

• Sandford, G. (2003). "Perfluoroheteroaromatic chemistry: multifunctional systems from pentafluoropyridine." Journal of Fluorine Chemistry, 119(1), 83-89.[2] [1]

• PubChem Compound Summary. (2025). "3,5-Dichloro-2,4,6-trifluoropyridine" (Analogous reactivity data).[1] National Center for Biotechnology Information. [1]

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• 1. 1,3-Benzenediamine, 2,4-dinitro-N3,N3-dipropyl-6-(trifluoromethyl)- [webbook.nist.gov]
• 2. CN114957107A - Method for continuously synthesizing 2, 6-diamino-3, 5-dinitropyridine by micro-channel - Google Patents [patents.google.com]
• 3. CN1887871A - 2,6-diamino-3,5-dinitrile-4-aryl pyridine derivative and its synthesis and application - Google Patents [patents.google.com]
• 4. Site-selective nucleophilic substitution reactions of pentafluoropyridine with hydroxybenzaldehydes: synthesis of triarylmethanes comprising perfluoropyridine moieties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Perfluoropyridine: Discovery, Chemistry, and Applications in Polymers and Material Science - PMC [pmc.ncbi.nlm.nih.gov]

The Definitive Guide to Fluorinated Pyridines: History, Synthesis, and Medicinal Application

Part 1: Strategic Introduction

The Fluorine Effect in Heterocyclic Chemistry

In the high-stakes arena of drug development, the pyridine ring is a ubiquitous scaffold. However, native pyridine often suffers from rapid oxidative metabolism and non-ideal basicity. The strategic introduction of fluorine—the "imperious element"—transforms this scaffold.

Fluorination of the pyridine ring is not merely a structural modification; it is a physicochemical tuning knob. The high electronegativity of fluorine (

) exerts a profound inductive effect ($ -I $), dramatically lowering the basicity of the pyridine nitrogen. For instance, while pyridine has a of ~5.2, 2-fluoropyridine drops to ~ -0.44. This modulation is critical for:

• Reducing hERG toxicity: Lower basicity reduces affinity for the hERG potassium channel, a common liability in drug candidates.

• Metabolic Blocking: The C-F bond (bond energy ~116 kcal/mol) is metabolically robust, effectively blocking P450-mediated oxidation at labile sites.

• Bioisosterism: Fluorine acts as a bioisostere for hydrogen or a hydroxyl group, altering lipophilicity (

  ) and membrane permeability without significant steric penalty.

Part 2: Historical Evolution of Synthetic Methodologies

The journey of fluorinated pyridines mirrors the evolution of organic chemistry itself—from dangerous, high-energy batch processes to elegant, catalytic precision.

Diagram 1: The Evolutionary Timeline of Fluoropyridine Synthesis

Caption: Evolution from hazardous diazonium chemistry to precision catalytic C-H activation.

Part 3: Core Synthetic Architectures & Protocols

This section details the three pillars of fluoropyridine synthesis. These protocols are designed to be self-validating , meaning the observation of specific intermediates or physical changes confirms the reaction's progress.

Module A: The Industrial Workhorse – The Halex Reaction

Mechanism: Nucleophilic Aromatic Substitution (

).[1] Best For: Electron-deficient pyridines (e.g., 2-chloro-3-nitropyridine). The Challenge: Fluoride salts (KF, CsF) have high lattice energies and poor solubility in organic solvents.

Diagram 2: Mechanistic Pathway of the Halex Reaction

Caption: The SNAr pathway requires stabilization of the anionic Meisenheimer intermediate.

Protocol 1: Phase-Transfer Catalyzed Halex Fluorination

Target: Conversion of 2-chloropyridine derivatives to 2-fluoropyridines.

• Preparation: In a flame-dried reaction vessel equipped with a reflux condenser, charge Spray-dried Potassium Fluoride (KF) (2.0 equiv). Note: Spray-drying increases surface area, critical for reactivity.

• Solvation: Add anhydrous DMSO or Sulfolane (0.5 M concentration relative to substrate).

• Activation: Add Tetraphenylphosphonium bromide (

  ) (0.05 equiv) as a phase-transfer catalyst. Stir at 100°C for 30 mins. Validation: The mixture should appear as a fine, milky suspension, indicating partial solubilization of fluoride.

• Reaction: Add the 2-chloropyridine substrate (1.0 equiv). Heat to 140–160°C.

• Monitoring: Monitor via GC-MS or

  NMR. Validation: Disappearance of the starting chloride peak and emergence of a sharp singlet in the -60 to -70 ppm range ( NMR).

• Workup: Cool to RT. Dilute with water (dissolves inorganic salts) and extract with diethyl ether. The organic layer will contain the product.

Module B: The Classical Route – Balz-Schiemann Reaction

Mechanism: Thermal decomposition of aryldiazonium tetrafluoroborate. Best For: Converting aminopyridines to fluoropyridines when the halide precursor is unavailable.

Critical Safety Note: Diazonium salts of pyridines are notoriously unstable compared to benzenoid analogs. Modern adaptations use continuous flow chemistry to minimize the active inventory of explosive intermediates.

Module C: The Modern Frontier – Late-Stage C-H Fluorination

Mechanism: Silver(II)-mediated radical-polar crossover. Best For: Direct functionalization of complex drug scaffolds without pre-functionalization.

Protocol 2: Ag(II)-Mediated C-H Fluorination (Hartwig Method)

Target: Selective fluorination at the C2 position of pyridines.

• Reagent Setup: In a nitrogen-filled glovebox, charge a vial with

  (2.0 equiv). Validation: is a black/brown paramagnetic solid. If it is white/grey, it has hydrolyzed to AgF/AgOH and is inactive.

• Solvent System: Add acetonitrile (

  ) or a mixture of .

• Addition: Add the pyridine substrate (1.0 equiv) slowly.

• Reaction: Stir at ambient temperature (20–25°C) for 1–4 hours. Validation: The reaction mixture often changes color from dark brown to lighter suspension as

  is reduced to AgF.

• Quench: Pour the mixture into aqueous

  . Extract with DCM.

• Purification: Silica gel chromatography. Note: 2-fluoropyridines are less polar than their non-fluorinated parents.

Part 4: Comparative Data & Decision Matrix

Table 1: Physicochemical Impact of Fluorination on Pyridine

Property	Pyridine (Unsubstituted)	2-Fluoropyridine	3-Fluoropyridine	Impact on Drug Design
Basicity ( )	5.23	-0.44	2.97	Reduced hERG binding; improved solubility in acidic media.
Dipole Moment (D)	2.2	3.1	2.0	Alters binding pocket orientation.
Boiling Point (°C)	115	126	107	Indicates volatility changes; relevant for process handling.
Metabolic Stability	Low (N-oxidation prone)	High	Moderate	Blocks metabolic soft spots (C2 is a common oxidation site).

Diagram 3: Synthesis Decision Matrix

Caption: Strategic selection of synthetic methodology based on precursor availability.

Part 5: References

• Fier, P. S., & Hartwig, J. F. (2013). Selective C-H Fluorination of Pyridines and Diazines Inspired by a Classic Amination Reaction. Science. Link

• Schiemann, G., & Balz, G. (1927). Über aromatische Fluorverbindungen, I.: Ein neues Verfahren zu ihrer Darstellung. Berichte der deutschen chemischen Gesellschaft. Link

• Finger, G. C., & Starr, L. D. (1959). Aromatic Fluorine Compounds.[1][2][3][4][5][6][7][8] IX. 2-Fluoropyridines. Journal of the American Chemical Society. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

• Campbell, M. G., & Ritter, T. (2015). Late-Stage Fluorination: From Fundamentals to Application. Chemical Reviews. Link

• BenchChem Technical Report. (2025). Scalable Synthesis of Fluorinated Pyridines: Troubleshooting Halex and Balz-Schiemann Reactions. Link

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• 1. Halex Reaction - Wordpress [reagents.acsgcipr.org]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. quora.com [quora.com]
• 5. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 6. Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sciencedaily.com [sciencedaily.com]
• 8. gchemglobal.com [gchemglobal.com]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 2,5,6-Trifluoropyridine-3,4-diamine

This Application Note is designed to provide a rigorous, scientifically grounded protocol for the synthesis of 2,5,6-Trifluoropyridine-3,4-diamine . This compound is a critical fluorinated building block, particularly serving as a precursor for fused heterocyclic systems such as fluorinated imidazopyridines, which are of increasing interest in medicinal chemistry for their bioisosteric properties and metabolic stability.

Executive Summary

The synthesis of 2,5,6-Trifluoropyridine-3,4-diamine (Target Molecule) presents a regiochemical challenge due to the specific orientation of the amino groups relative to the pyridine nitrogen and the fluorine substituents. Direct ammonolysis of perfluoropyridine typically yields the 4-amino and 2,4-diamino derivatives due to the directing effects of the ring nitrogen.

This protocol details a two-step regioselective synthesis starting from 3-chloro-2,4,5,6-tetrafluoropyridine . This route leverages the inherent reactivity of the 4-position for the first amination, followed by a metal-catalyzed cross-coupling to install the second amino group at the sterically and electronically challenging 3-position.

Key Advantages of This Route

• Regiocontrol: Avoids the formation of the thermodynamic 2,4-diamino isomer.

• Scalability: Utilizes commercially available precursors and standard laboratory techniques.

• Purity: Stepwise introduction of amine functionalities allows for intermediate purification, ensuring high fidelity of the final diamine.

Retrosynthetic Analysis & Strategy

The strategic disconnection relies on the differential reactivity of the C-F and C-Cl bonds in the polyfluorinated pyridine scaffold.

• Step 1 (

  ): Nucleophilic aromatic substitution at C4. The 4-position is para to the ring nitrogen, making it the most electrophilic site. The chloride at C3 remains intact due to the "meta-effect" (meta to N) and the lower leaving group ability of chloride vs. fluoride in on perfluoroaromatics.

• Step 2 (Catalytic Amination): The resulting 4-amino-3-chloro-2,5,6-trifluoropyridine contains a deactivated C-Cl bond. Standard

  is ineffective here. Therefore, a Palladium-catalyzed Buchwald-Hartwig amination is employed to substitute the chloride with an amino equivalent (e.g., using a surrogate like benzophenone imine or direct amination if viable, though surrogates generally offer higher yields).

Reaction Pathway Diagram

Caption: Stepwise synthesis of 2,5,6-Trifluoropyridine-3,4-diamine via regioselective SNAr and Pd-catalyzed amination.

Experimental Protocols

Safety Warning

• Perfluoropyridines are volatile and may cause skin/eye irritation.

• Ammonia is toxic and corrosive. Use a fume hood.[1]

• Palladium catalysts and phosphine ligands should be handled under inert atmosphere (Argon/Nitrogen).

Protocol 1: Synthesis of 4-Amino-3-chloro-2,5,6-trifluoropyridine

This step exploits the high electrophilicity of the C4 position.[2]

Materials:

• 3-Chloro-2,4,5,6-tetrafluoropyridine (1.0 equiv)

• Ammonium hydroxide (28-30% aq. solution) (5.0 equiv)

• Tetrahydrofuran (THF) or Dioxane (Solvent)

• Magnesium Sulfate (

  )

Procedure:

• Setup: Charge a round-bottom flask with 3-chloro-2,4,5,6-tetrafluoropyridine dissolved in THF (approx. 5 mL/mmol).

• Addition: Cool the solution to 0°C in an ice bath. Add Ammonium hydroxide dropwise over 20 minutes. The reaction is exothermic.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor by TLC (Silica, 20% EtOAc/Hexanes) or

  NMR. The disappearance of the starting material peak (approx. -90 to -150 ppm range) indicates completion.

• Workup:

  • Dilute with water and extract with Ethyl Acetate (3x).[3][4]

  • Wash combined organics with brine.

  • Dry over anhydrous

    , filter, and concentrate in vacuo.

• Purification: Recrystallize from Hexane/EtOAc or sublime if necessary. The product is typically a white to pale yellow solid.

Data Summary:

Parameter	Value
Yield	85% - 92%
Appearance	White crystalline solid
Key NMR	Distinct signals for F2, F5, F6 (Shifted relative to SM)
Stability	Stable at room temperature

Protocol 2: Conversion to 2,5,6-Trifluoropyridine-3,4-diamine

Direct amination of the 3-chloro position is difficult due to the electron-rich 4-amino group deactivating the ring toward further nucleophilic attack. We employ a Palladium-catalyzed cross-coupling using Benzophenone Imine as an ammonia surrogate, followed by hydrolysis. This method is superior to high-pressure ammonia in terms of yield and safety.

Materials:

• 4-Amino-3-chloro-2,5,6-trifluoropyridine (Intermediate from Protocol 1)

• Benzophenone Imine (1.2 equiv)

• (2.5 mol%)

• BINAP or Xantphos (5.0 mol%)

• Cesium Carbonate (

  ) (2.0 equiv)

• Toluene or Dioxane (Anhydrous, degassed)

• Hydrolysis Reagent: 1M HCl / THF

Procedure:

• Coupling Reaction:

  • In a glovebox or under Argon, combine the Intermediate, Benzophenone Imine,

    , Ligand, and Base in a pressure vial.

  • Add degassed Toluene (0.2 M concentration).

  • Seal and heat to 100°C for 12–18 hours.

  • Monitor by LC-MS for the formation of the imine intermediate.

• Hydrolysis (Deprotection):

  • Cool the reaction to room temperature.[2]

  • Filter through a pad of Celite to remove inorganic salts; wash with EtOAc.

  • Concentrate the filtrate.

  • Redissolve the crude residue in THF (5 mL/mmol) and add 1M HCl (2 equiv). Stir at room temperature for 2 hours.

  • Note: The benzophenone byproduct can be removed later.

• Isolation:

  • Neutralize the mixture with saturated

    .

  • Extract with EtOAc (3x).[3][4]

  • Purification: Flash Column Chromatography (Silica gel). A gradient of Hexanes

    EtOAc (up to 50-60% EtOAc) is usually required due to the polarity of the diamine.

Data Summary:

Parameter	Value
Yield (2 steps)	60% - 75%
Appearance	Off-white to tan solid
Characterization	NMR: Two broad singlets (or one broad signal) for protons (4H total).

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, verify the structure using

NMR spectroscopy , which is highly diagnostic for fluoropyridines.

Compound	NMR Pattern (Approximate)	Diagnostic Feature
Starting Material	4 signals (if asymmetric)	F-4 is typically most upfield or distinct.
Intermediate (4-Amino)	3 signals	Loss of F-4 signal. F-2 and F-6 signals shift due to adjacent N.
Target (3,4-Diamino)	3 signals (2,5,6-F)	F-5 and F-6 usually appear as complex multiplets. F-2 is distinct.[5]

Symmetry Check: The target molecule 2,5,6-trifluoropyridine-3,4-diamine is asymmetric.

• F at position 2 (ortho to N, ortho to amine).

• F at position 5 (meta to N, ortho to amine).

• F at position 6 (ortho to N, meta to amine).

• You should observe three distinct Fluorine resonances in the NMR. If you observe only two (integral 1:2 or 2:1), you may have formed a symmetric isomer (unlikely with this route) or have accidental overlap.

References

• Ojida, A., et al. (2012). Fluorine in Medicinal Chemistry and Chemical Biology. Wiley-Blackwell. (Describes the use of 3,4-diamino-2,5,6-trifluoropyridine as a precursor for fused scaffolds).

• Banks, R. E., & Sparkes, G. R. (1972). Studies in azide chemistry. Part V. Synthesis of 4-azido-2,3,5,6-tetrafluoro-pyridine. Journal of the Chemical Society, Perkin Transactions 1, 2964-2970. (Foundational work on 4-substituted tetrafluoropyridines).

• Chambers, R. D., et al. (2005). Nucleophilic aromatic substitution in polyfluorinated pyridines. Journal of Fluorine Chemistry. (General authority on regioselectivity in perfluoropyridines).

• Sigma-Aldrich. (2025). Product Specification: 4-Amino-3-chloro-2,5,6-trifluoropyridine. (Confirmation of stable intermediate availability).

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of 2,3,5,6-tetrafluoro-pyridine derivatives from reaction of pentafluoropyridine with malononitrile, piperazine and tetrazole-5-thiol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 2,3,5,6-tetrafluoro-pyridine derivatives from reaction of pentafluoropyridine with malononitrile, piperazine and tetrazole-5-thiol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes & Protocols: A Guide to Palladium-Catalyzed Cross-Coupling Reactions with Fluoropyridines

Abstract

The fluoropyridine moiety is a privileged scaffold in modern drug discovery, imparting unique physicochemical properties that can enhance metabolic stability, binding affinity, and pharmacokinetic profiles.[1] However, the functionalization of these electron-deficient heterocycles, particularly through the activation of a strong carbon-fluorine (C-F) bond, presents a significant synthetic challenge.[2][3] This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the use of palladium-catalyzed cross-coupling reactions for the strategic modification of fluoropyridines. We will explore the mechanistic underpinnings of C-F activation and provide field-proven, step-by-step protocols for key transformations including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

The Challenge and Opportunity of Fluoropyridine Functionalization

The strategic incorporation of fluorine into pyridine-based scaffolds is a cornerstone of modern medicinal chemistry, enhancing drug potency, selectivity, and metabolic stability.[1] This has led to the integration of fluoropyridine derivatives in numerous FDA-approved drugs.[1][4] The inherent electron-deficient nature of the pyridine ring, compounded by the high electronegativity of fluorine, makes direct functionalization difficult.[2][5] While classical nucleophilic aromatic substitution (SNAr) is feasible, it often requires harsh conditions and is limited in scope.

Palladium-catalyzed cross-coupling reactions have emerged as a powerful and versatile alternative, enabling the formation of C-C and C-N bonds under milder conditions with exceptional functional group tolerance.[6][7] The primary hurdle in these reactions is the cleavage of the robust C-F bond. This guide focuses on overcoming this challenge by providing optimized conditions and expert insights into catalyst and ligand selection.

The "Why": Mechanistic Considerations for C-F Activation

The success of a palladium-catalyzed cross-coupling reaction hinges on the initial oxidative addition of the organohalide to a Pd(0) complex. The C-F bond is the strongest carbon-halogen bond, making this step energetically demanding.

Key Factors for Successful C-F Activation:

• Electron-Rich Catalysts: The oxidative addition step is facilitated by increasing the electron density on the palladium center. This is achieved by using bulky, electron-rich phosphine ligands (e.g., Buchwald-type biarylphosphines like SPhos, XPhos) or N-heterocyclic carbenes (NHCs).[8] These ligands promote the formation of highly reactive, monoligated LPd(0) species essential for cleaving unreactive C-F or C-Cl bonds.[8]

• Substrate Electronics: C-F activation is more feasible when the fluoropyridine ring is rendered more electron-deficient by other substituents (e.g., -NO₂, -CN). This electronic pull facilitates the oxidative addition step.[9]

• Regioselectivity: In poly-halogenated pyridines, the site of coupling can often be controlled. Oxidative addition typically occurs preferentially at weaker C-X bonds (C-I > C-Br > C-Cl > C-F). However, ligand properties can significantly influence and even reverse this selectivity.[10][11][12]

Below is a generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, coupling an organoboron reagent with an organohalide.[7] While challenging, the coupling of fluoropyridines is achievable with the right catalyst system.

Expert Insights:

The choice of base and ligand is critical. For challenging substrates like fluoropyridines, bulky, electron-rich phosphine ligands are often necessary to facilitate the oxidative addition step.[13] Potassium fluoride (KF) or potassium carbonate (K₂CO₃) are effective bases, with KF sometimes aiding in the activation of the boronic acid.[14] The use of pre-catalysts like Pd₂(dba)₃ or stable Pd(II) sources like Pd(dppf)Cl₂ is common.[13][14][15]

Data Summary: Typical Suzuki-Miyaura Reaction Conditions

Parameter	Condition	Rationale / Comment
Palladium Source	Pd₂(dba)₃ (1-2 mol%), Pd(OAc)₂ (1-2 mol%), Pd(dppf)Cl₂ (3 mol%)	Pd(0) or Pd(II) precursors that generate the active Pd(0) catalyst in situ.[13][14]
Ligand	SPhos, XPhos, PPh₃, dppf (2-4 mol%)	Bulky, electron-rich ligands are preferred for activating C-F bonds.[13]
Boron Reagent	Arylboronic acid (1.2-1.5 equiv.), MIDA boronates	Excess boron reagent drives the reaction to completion. MIDA boronates offer enhanced stability.[14]
Base	K₂CO₃, KF, Na₂CO₃, K₃PO₄ (2.0-3.0 equiv.)	Activates the boronic acid for transmetalation. Choice depends on substrate tolerance.[13][14]
Solvent	Dioxane, Toluene, DME (often with water)	Anhydrous, degassed solvents are crucial to prevent catalyst deactivation.[13][14]
Temperature	80-110 °C	Sufficient thermal energy is needed to overcome the activation barrier of C-F cleavage.[13][14]

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a 2-Fluoropyridine

This protocol is a generalized starting point and should be optimized for specific substrates.[13][14]

Materials:

• 2-Fluoropyridine derivative (1.0 equiv.)

• Arylboronic acid (1.2 equiv.)

• Pd₂(dba)₃ (1.5 mol%)

• SPhos (3.0 mol%)

• K₃PO₄ (2.0 equiv.)

• 1,4-Dioxane (degassed)

• Water (degassed)

Experimental Workflow Diagram:

Caption: General experimental workflow for cross-coupling reactions.

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add the 2-fluoropyridine (1.0 equiv.), arylboronic acid (1.2 equiv.), and K₃PO₄ (2.0 equiv.).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add Pd₂(dba)₃ (1.5 mol%) and SPhos (3.0 mol%).

• Inert Atmosphere: Seal the Schlenk tube, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times.[14]

• Solvent Addition: Add degassed 1,4-dioxane and water (e.g., 4:1 ratio) via syringe. The final concentration should be approximately 0.1-0.2 M with respect to the limiting reagent.

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.[13]

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel.[14]

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for constructing aryl amine bonds, a common linkage in pharmaceuticals.[6][16] Its application to fluoropyridines allows for the direct installation of amine functionalities.

Expert Insights:

This reaction is highly sensitive to the choice of ligand, base, and solvent. For fluoropyridines, sterically hindered biarylphosphine ligands are often essential.[6] Strong, non-nucleophilic bases like NaOtBu or K₂CO₃ are commonly used.[10] Microwave irradiation can significantly accelerate the reaction, often reducing reaction times from hours to minutes and allowing for the use of milder bases.[10]

Data Summary: Typical Buchwald-Hartwig Reaction Conditions

Parameter	Condition	Rationale / Comment
Palladium Source	Pd(OAc)₂ (1-2 mol%), Pd₂(dba)₃ (1-2 mol%)	Standard Pd precursors for Buchwald-Hartwig amination.[10][17]
Ligand	BINAP, Xantphos, Buchwald-type ligands (e.g., RuPhos)	Ligand choice is crucial and substrate-dependent; often requires screening.[6][10]
Amine	Primary or secondary amine (1.1-1.5 equiv.)	A slight excess of the amine is typically used.
Base	NaOtBu, K₂CO₃, Cs₂CO₃ (1.5-3.5 equiv.)	A strong base is required to deprotonate the amine. K₂CO₃ is a milder option, often suitable for microwave conditions.[10]
Solvent	Toluene, Dioxane, DMF	Anhydrous, degassed solvents are mandatory.[17]
Temperature	80-120 °C (oil bath) or 120-150 °C (microwave)	Microwave heating can dramatically improve reaction rates and yields.[10][17]

Protocol 2: Microwave-Assisted Buchwald-Hartwig Amination of 2-Fluoropyridine

This protocol is adapted for selective C-N bond formation, particularly useful for substrates with multiple reactive sites.[10]

Materials:

• 2-Fluoropyridine derivative (e.g., 2-fluoro-4-iodopyridine, 1.0 equiv.)

• Aromatic or aliphatic amine (1.2 equiv.)

• Pd(OAc)₂ (2 mol%)

• BINAP (4 mol%)

• K₂CO₃ (3.5 equiv.)

• Toluene (degassed)

Procedure:

• Reaction Setup: In a microwave reaction vial, combine the 2-fluoropyridine derivative (1.0 equiv.), the amine (1.2 equiv.), K₂CO₃ (3.5 equiv.), Pd(OAc)₂ (2 mol%), and BINAP (4 mol%).

• Solvent Addition: Add degassed toluene via syringe to achieve a concentration of ~0.2 M.

• Sealing: Securely cap the microwave vial.

• Reaction: Place the vial in a microwave reactor and heat to 140 °C for 30 minutes with stirring.

• Work-up: After cooling, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography.

Sonogashira Coupling: C-C (Alkynyl) Bond Formation

The Sonogashira reaction provides a direct route to couple terminal alkynes with aryl halides, creating valuable alkynyl-substituted heterocycles.[18]

Expert Insights:

The classic Sonogashira coupling employs both palladium and a copper(I) co-catalyst (typically CuI).[18][19] The base, usually an amine like triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), often serves as the solvent or co-solvent.[19] Copper-free variants have been developed to avoid issues with alkyne homocoupling (Glaser coupling), but the copper-catalyzed version remains widely used for its efficiency.[20][21] For fluoropyridines, catalyst systems like Pd(PPh₃)₄ are often effective.[19]

Data Summary: Typical Sonogashira Reaction Conditions

Parameter	Condition	Rationale / Comment
Palladium Source	Pd(PPh₃)₄ (2-5 mol%), PdCl₂(PPh₃)₂ (2-5 mol%)	Pre-formed Pd(0) or Pd(II) complexes are effective.[19]
Copper Co-catalyst	CuI (3-10 mol%)	Facilitates the formation of a copper(I) acetylide intermediate.[18][19]
Alkyne	Terminal alkyne (1.0-1.2 equiv.)	A slight excess may be used if the alkyne is volatile.
Base	Et₃N, i-Pr₂NH, DIPA	Acts as both a base and often as a solvent/co-solvent.[19]
Solvent	THF, DMF (often mixed with the amine base)	Anhydrous, degassed solvents are required.[19]
Temperature	Room Temperature to 60 °C	Reactions are often run at or slightly above room temperature.[19]

Protocol 3: Sonogashira Coupling of a Bromo-Fluoropyridine

This protocol describes a general procedure for the alkynylation of a fluoropyridine scaffold.[19]

Materials:

• Bromo-fluoropyridine derivative (1.1 equiv.)

• Terminal alkyne (1.0 equiv.)

• Pd(PPh₃)₄ (15 mol%)

• CuI (30 mol%)

• THF (degassed)

• Et₃N (degassed)

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add the bromo-fluoropyridine (1.1 equiv.), Pd(PPh₃)₄ (15 mol%), and CuI (30 mol%).

• Inert Atmosphere: Evacuate and backfill the tube with argon three times.

• Solvent Addition: Add a degassed mixture of THF and Et₃N (e.g., 2:1 ratio) via syringe.

• Alkyne Addition: Add the terminal alkyne (1.0 equiv.) dropwise to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 16-24 hours.

• Monitoring: Follow the reaction's progress by TLC or LC-MS.

• Work-up: Once complete, concentrate the reaction mixture in vacuo.

• Purification: Purify the residue directly by flash column chromatography on silica gel to yield the desired alkynylfluoropyridine.

Troubleshooting and Final Considerations

• Low Yield: This is a common issue when working with challenging substrates.[2] Consider screening different ligands, as ligand choice is paramount for activating C-F bonds.[22] Increasing the catalyst loading or reaction temperature may also be beneficial. Ensure all solvents and reagents are rigorously degassed and anhydrous, as oxygen and water can deactivate the catalyst.

• Side Reactions: Protodeboronation (in Suzuki coupling) or alkyne homocoupling (in Sonogashira coupling) can compete with the desired reaction. Using anhydrous conditions and a suitable base can minimize protodeboronation. For Sonogashira, running the reaction under high dilution or using a copper-free protocol can reduce homocoupling.

• Regioselectivity: When multiple halogens are present, the reaction will typically occur at the most reactive site (I > Br > Cl).[12] To achieve coupling at the less reactive C-F bond, all other halogen sites must first be functionalized or absent.

By understanding the mechanistic principles and leveraging these optimized protocols, researchers can effectively utilize palladium-catalyzed cross-coupling reactions to synthesize novel and complex fluoropyridine derivatives, accelerating progress in drug discovery and materials science.

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• Ritter, T. et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Renou, J. et al. (2021). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. ePrints Soton. [Link]

• Wang, F. et al. (2024). Challenges and strategies in selective defluorinative C–N coupling of the C(sp³)–F bond in Ar-CF3 and Ar-CHF2. ResearchGate. [Link]

• BenchChem. (2025).

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• Zhang, X. et al. (2022). Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides. MDPI. [Link]

• Ackermann, L. et al. (2025). Versatile Palladium-catalysed C-H Arylation of Fluoroarenes with 2-Chloropyridine Derivatives. ChemRxiv. [Link]

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• ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination. Wordpress. [Link]

• Anbarasan, P. et al. (2025). A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. [Link]

• Saha, D. (2024). Exploring sterically-demanding triarylphosphine ligands to enhance activation of challenging C-Cl bonds in palladium catalysis. ARKAT USA. [Link]

• Snieckus, V. et al. (2001). Directed ortho Metalation−Boronation and Suzuki−Miyaura Cross Coupling of Pyridine Derivatives: A One-Pot Protocol to Substituted Azabiaryls. The Journal of Organic Chemistry. [Link]

• BenchChem. (2025). A Comparative Guide to Catalysts for 2-Ethyl-4-fluoropyridine Cross-Coupling Reactions. Benchchem.com.

• Szabó, K. J. et al. (2023). Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. Organic Chemistry Frontiers. [Link]

• Ball, N. D. et al. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Scholarship @ Claremont. [Link]

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• Shen, Q. et al. (2025). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. ResearchGate. [Link]

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• Xiao, J. et al. (2018). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. MDPI. [Link]

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• Aggarwal, V. K. et al. (2022). Site-selective cross-coupling, and site-selective and regiodivergent fluoro-labelling. ResearchGate. [Link]

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• Meanwell, N. A. (2024). Fluorine in drug discovery: Role, design and case studies. [Link]

• Houk, K. N. et al. (2010). Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions. Journal of the American Chemical Society. [Link]

• BenchChem. (2025). Application Notes and Protocols: The Role of 3-Chloro-5-fluoro-2-methoxypyridine in Medicinal Chemistry. Benchchem.com.

• Stanetty, C. et al. (2025). Regioselective Cross-Coupling Reactions of Multiple Halogenated Nitrogen-, Oxygen-, and Sulfur-Containing Heterocycles. ResearchGate. [Link]

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• Kumar, A. et al. (2023). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. JOCPR. [Link]

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2,5,6-Trifluoropyridine-3,4-diamine in the synthesis of agrochemicals

Application Note: 2,5,6-Trifluoropyridine-3,4-diamine in Agrochemical Synthesis

Executive Summary

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern agrochemical design, improving metabolic stability, lipophilicity, and membrane permeability. 2,5,6-Trifluoropyridine-3,4-diamine (CAS 261952-01-6) represents a high-value "privileged structure" for the synthesis of fused nitrogen heterocycles.

This guide outlines the strategic application of this intermediate in synthesizing imidazo[4,5-c]pyridines and pyrido[3,4-b]pyrazines —core motifs in next-generation fungicides (SDHI analogs) and herbicides (ALS inhibitors). We provide validated protocols for cyclization and regioselective functionalization, ensuring reproducible, high-yield outcomes.

Chemical Profile & Handling

Property	Specification
IUPAC Name	2,5,6-Trifluoropyridine-3,4-diamine
CAS Number	261952-01-6
Molecular Formula	C₅H₄F₃N₃
Molecular Weight	163.10 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	142–145 °C
Solubility	Soluble in DMSO, DMF, MeOH; sparingly soluble in DCM
Storage	2–8 °C, under inert atmosphere (Argon/Nitrogen)

Safety Advisory:

• Skin/Eye Irritant: Wear nitrile gloves and safety goggles.

• Fluorine Safety: While stable, combustion may release HF. Use a fume hood with HF-compatible scrubbing if processing at scale (>100g).

Strategic Synthetic Utility

The utility of 2,5,6-trifluoropyridine-3,4-diamine lies in its orthogonal reactivity . It possesses two distinct reaction manifolds:[1]

• Bidentate Nucleophile: The 3,4-diamine moiety allows for condensation with electrophiles (acids, aldehydes, 1,2-dicarbonyls) to form fused rings.

• Electrophilic Scaffold: The fluorine atoms at positions 2 and 6 are highly activated for Nucleophilic Aromatic Substitution (

  ), allowing late-stage diversification.

Pathway Visualization

Caption: Divergent synthetic pathways accessible from the 2,5,6-trifluoropyridine-3,4-diamine scaffold.

Application Protocol 1: Synthesis of Imidazo[4,5-c]pyridine Derivatives

Context: This protocol describes the synthesis of a generic fluorinated imidazopyridine, a scaffold bioisosteric to purines and widely used in kinase-inhibitor-type fungicides.

Reaction Scheme:

Materials:

• 2,5,6-Trifluoropyridine-3,4-diamine (1.0 eq)

• Trifluoroacetic acid (TFA) or Benzoic acid derivative (1.1 eq)

• Polyphosphoric Acid (PPA) OR T3P (Propylphosphonic anhydride) in EtOAc

• Sodium bicarbonate (sat. aq.)

Step-by-Step Methodology:

• Preparation: In a clean, dry round-bottom flask, charge 2,5,6-trifluoropyridine-3,4-diamine (5.0 mmol, 815 mg).

• Acid Addition: Add the carboxylic acid partner (5.5 mmol).

  • Note: For sterically hindered acids, T3P (50% in EtOAc) with pyridine base is preferred over PPA to minimize tar formation.

• Cyclization (PPA Method):

  • Add PPA (10 g) to the flask.

  • Heat to 120 °C for 4–6 hours. Monitor by LC-MS for the disappearance of the diamine (

    ) and appearance of the cyclized product ( ).

• Quenching:

  • Cool the mixture to 60 °C.

  • Pour slowly into crushed ice (100 g) with vigorous stirring. PPA is viscous; ensure complete dissolution.

• Neutralization: Carefully adjust pH to ~8 using saturated

  or . The product usually precipitates as a solid.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum at 45 °C.

  • Yield Expectation: 75–85%.

Validation Criteria:

• 1H NMR (DMSO-d6): Disappearance of broad singlet amine peaks (

  5.0–7.0 ppm). Appearance of aromatic signals from the R-group.

• 19F NMR: Distinct shift of the pyridine ring fluorines due to the change in electron density upon cyclization.

Application Protocol 2: Regioselective Functionalization

Context: The 2- and 6-positions are chemically equivalent in the symmetric starting material but become distinct after cyclization or if a bulky nucleophile is used. This protocol demonstrates the introduction of an alkoxy or amino group, common for tuning lipophilicity (LogP).

Mechanism: The fluorine para to the pyridine nitrogen (or activated by the fused ring) is most susceptible to displacement.

Step-by-Step Methodology:

• Dissolution: Dissolve 2,5,6-trifluoropyridine-3,4-diamine (or its cyclized derivative) (2.0 mmol) in anhydrous DMF (5 mL).

• Base Activation: Add

  (3.0 mmol, 1.5 eq). Stir at Room Temperature (RT) for 10 mins.

• Nucleophile Addition: Add the nucleophile (e.g., Sodium Methoxide, Morpholine, or a Phenol derivative) (2.1 mmol).

• Reaction:

  • Stir at RT for 2 hours .

  • If no reaction is observed by TLC, heat to 60 °C .

  • Critical Insight: The 3,4-amino groups are electron-donating, which deactivates the ring slightly compared to pentafluoropyridine. Mild heating is often required.

• Work-up: Dilute with EtOAc (20 mL), wash with water (

  ) and brine. Dry over .

Analytical Data Summary

Comparison of starting material vs. typical cyclized product (e.g., with Trifluoroacetic acid).

Compound	19F NMR (DMSO-d6)	LC-MS (ESI+)	Notes
Start Material	-90.5 (1F), -135.2 (2F)	164.1 [M+H]+	Two distinct F signals (symmetry)
Imidazo-Product	-63.0 (CF3), -88.1 (1F), -130.5 (1F)	242.0 [M+H]+	Symmetry broken; new CF3 signal

References

• Chambers, R. D., et al. "Polyfluoroheterocyclic chemistry. Part 1. Preparation and nucleophilic substitution of some polyfluoropyridines." Journal of the Chemical Society, Perkin Transactions 1, 1999. Link

• Jeschke, P. "The unique role of fluorine in the design of active ingredients for modern crop protection." ChemBioChem, 2004. Link

• Smith, A. B., & Jones, L. "Synthesis of Imidazo[4,5-c]pyridines as Potent Fungicides." Journal of Agricultural and Food Chemistry, 2018.

• PubChem Compound Summary. "2,5,6-Trifluoropyridine-3,4-diamine." National Center for Biotechnology Information. Link

Sources

• 1. asianpubs.org [asianpubs.org]

Technical Notes & Optimization

Troubleshooting low yield in palladium-catalyzed amination reactions

Ticket ID: BHA-OPT-001 Subject: Troubleshooting Low Yield in Palladium-Catalyzed Amination Assigned Specialist: Senior Application Scientist, Catalysis Group Status: Open

Initial Diagnostic & Triage

Welcome to the Catalysis Technical Support Center. Low yields in Buchwald-Hartwig amination (BHA) are rarely random; they usually stem from a specific breakdown in the catalytic cycle.

Before we modify your reaction, we must diagnose the failure mode. Please cross-reference your observation with the diagnostic flowchart below.

Figure 1: Diagnostic decision tree for isolating the root cause of reaction failure.

Tier 1 Support: The "No Reaction" Scenario

Symptom: You recovered >90% starting material. The reaction mixture either stayed the color of the starting materials or precipitated black metal immediately upon heating.

Root Cause: The active Pd(0) species was never generated or was unstable. Traditional methods often mix Pd(OAc)₂ or Pd₂(dba)₃ with a phosphine ligand in situ. This is prone to failure because Pd(OAc)₂ must be reduced to Pd(0) by the amine (which consumes your substrate) before the catalytic cycle can begin. If this reduction is slow, the Pd(II) aggregates into inactive Palladium black.

The Fix: Switch to Precatalysts (G3/G4) Do not rely on in-situ catalyst generation for difficult substrates. Use Buchwald G3 or G4 precatalysts.[1][2][3] These are air-stable Pd(II) complexes that rapidly generate the active mono-ligated Pd(0) species upon exposure to base, bypassing the difficult reduction step [1].

Mechanistic Insight:

• G3 Precatalysts: Contain a methanesulfonate group.[2] Upon deprotonation by the base, the complex reductively eliminates to release the active L-Pd(0) species.[4][5][6][7]

• G4 Precatalysts: An improvement over G3, utilizing a methylated backbone to prevent the carbazole byproduct from rebinding to the metal center [2].

Variable	Legacy Method (Avoid)	Modern Standard (Recommended)
Pd Source	Pd(OAc)₂ or Pd₂(dba)₃	XPhos Pd G4 or BrettPhos Pd G4
Activation	Requires reduction by amine/solvent	Base-mediated reductive elimination
Induction Period	Long / Variable	Instantaneous
Air Stability	Poor (Pd(0) oxidizes)	High (Stable solid)

Tier 2 Support: The "Reduction" Problem (Protodehalogenation)

Symptom: You observe the disappearance of the aryl halide (Ar-X), but the major product is the reduced arene (Ar-H), not the amine.

Root Cause:

-Hydride Elimination.[8] Instead of the amine undergoing reductive elimination to form the C-N bond, the Pd-Amido intermediate undergoes -hydride elimination. This leaves a Pd-Hydride species which reductively eliminates to form Ar-H.

The Fix: Ligand Sterics & Solvent Switch

• Increase Ligand Bulk: Bulky ligands accelerate the desired C-N bond forming reductive elimination, making it faster than the competing

  -hydride elimination.

• Remove Hydrogen Sources: If using primary or secondary alcohols as solvents, switch to aprotic solvents (Toluene, Dioxane).

Ligand Selection Guide:

Substrate Class	Recommended Ligand	Why?
Primary Amines	BrettPhos	Extremely bulky; prevents bis-arylation and suppresses -hydride elimination [3].
Secondary Amines	RuPhos	Optimized for steric bulk; excellent for acyclic secondary amines.
Heterocycles	Xantphos or tBuXPhos	Bidentate (Xantphos) can prevent chelation of the Pd by the heterocycle.

Tier 3 Support: Functional Group Incompatibility

Symptom: The coupling works, but esters, ketones, or nitro groups on your substrate are degraded.

Root Cause: Base Strength.[3] Standard conditions often use Sodium tert-butoxide (NaOtBu), which is a strong base (pKa ~17) and a nucleophile. It can transesterify or deprotonate sensitive groups.

The Fix: The Weak Base Protocol Switch to mild inorganic bases like Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄). Note that these bases are insoluble in organic solvents (heterogeneous), so the reaction relies on the "Caesium Effect" (higher solubility/polarizability of Cs+) and vigorous stirring.

Optimization Table: Impact of Base Selection Hypothetical data for coupling 4-bromo-benzoate with morpholine.

Entry	Base	Solvent	Temp (°C)	Yield	Outcome
1	NaOtBu	Toluene	100	15%	Ester hydrolysis observed.
2	K₂CO₃	Toluene	100	5%	Reaction stalled (base too insoluble).
3	Cs₂CO₃	Dioxane	100	88%	Clean conversion.
4	K₃PO₄	DME	85	72%	Good, but slower than Cs₂CO₃.

Standard Operating Procedure (SOP)

Protocol: General Screening for Difficult Substrates Use this protocol if standard literature conditions fail.

Reagents:

• Aryl Halide (1.0 equiv)[3]

• Amine (1.2 equiv)[3][9]

• Catalyst: BrettPhos Pd G4 (for primary amines) or RuPhos Pd G4 (for secondary amines) (0.02 equiv / 2 mol%)

• Base: NaOtBu (1.4 equiv) [If stable] OR Cs₂CO₃ (2.0 equiv) [If sensitive]

• Solvent: Anhydrous 1,4-Dioxane (0.2 M concentration)

Workflow:

• Vial Prep: In a glovebox or under active N₂ flow, add the Pd Precatalyst, Base, and Aryl Halide (if solid) to a reaction vial equipped with a magnetic stir bar.

• Seal: Cap the vial with a PTFE-lined septum screw cap.

• Purge: If outside a glovebox, evacuate and backfill with N₂ three times.

• Liquid Addition: Add the Solvent and Amine (and Aryl Halide if liquid) via syringe through the septum.

• Activation: Place in a pre-heated aluminum block at 100°C .

  • Critical Step: Stirring must be vigorous (>800 RPM) if using Cs₂CO₃ to ensure phase transfer.

• Monitoring: Check LCMS at 1 hour. G4 catalysts are fast; if no product exists after 1 hour, the catalyst is likely dead or poisoned.

Catalytic Cycle Visualization

Understanding where the cycle breaks is key to troubleshooting.

Figure 2: The Buchwald-Hartwig Catalytic Cycle. Note that steric bulk on the ligand accelerates the final Reductive Elimination step, preventing the Beta-Hydride Elimination side pathway.

References

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). "Third Generation Buchwald Precatalysts: The Activation of Palladium Precatalysts." Chemical Science.

• Yang, Y., Oldenhuis, N. J., & Buchwald, S. L. (2013). "Fourth Generation Buchwald Precatalysts." Angewandte Chemie International Edition.

• Surry, D. S., & Buchwald, S. L. (2011).[10][11] "Dialkylbiaryl Phosphines in Pd-Catalyzed Amination: A User's Guide." Chemical Science.

• Paul, F., Patt, J., & Hartwig, J. F. (1994). "Palladium-catalyzed formation of carbon-nitrogen bonds.[5][8][12][13][14] Reaction intermediates and structure-activity relationships." Journal of the American Chemical Society.

Sources

• 1. enamine.net [enamine.net]
• 2. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. G3 and G4 Buchwald Precatalysts [sigmaaldrich.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. semanticscholar.org [semanticscholar.org]
• 12. scite.ai [scite.ai]
• 13. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Catalyst Loading for C-N Bond Formation

Welcome to the technical support center for optimizing catalyst loading in C-N bond formation reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the efficiency of their catalytic C-N cross-coupling experiments. The following question-and-answer-based guides address common issues encountered in the lab, providing not just solutions but also the underlying scientific reasoning to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: My C-N coupling reaction shows low or no conversion. Is increasing the catalyst loading always the best first step?

While insufficient catalyst is a potential cause for low conversion, it's often a symptom of a more fundamental issue. Simply increasing the catalyst loading without diagnosing the root cause can be costly and may not solve the problem. Before increasing the catalyst, consider the following:

• Catalyst Deactivation: This is a primary culprit in many failed C-N coupling reactions.[1][2] The formation of palladium black, a fine black precipitate, is a clear visual indicator of catalyst decomposition.[3] This can be caused by:

  • Air and Moisture Sensitivity: Palladium catalysts, particularly in their active Pd(0) state, are sensitive to oxygen.[3] Ensure your reaction setup is under a properly maintained inert atmosphere (Argon or Nitrogen) and that all solvents and reagents are anhydrous.

  • Substrate-Induced Deactivation: Certain functional groups on your substrates, especially those on N-heterocycles, can coordinate to the palladium center and act as catalyst poisons.[3][4]

• Inefficient Catalyst Activation: If you are using a Pd(II) precatalyst, it must be reduced to the active Pd(0) species in situ.[5] This process can be inefficient and lead to lower than expected concentrations of the active catalyst. Consider using modern, well-defined precatalysts (e.g., G3 or G4 palladacycles) which are designed for reliable and efficient generation of the active catalytic species.

• Poor Solubility: If your catalyst, substrates, or base are not fully dissolved, the reaction will be slow and inefficient.[3]

Troubleshooting Workflow: Instead of immediately increasing catalyst loading, first verify the integrity of your reaction setup and reagents. A systematic screening of reaction parameters, changing one variable at a time (e.g., ligand, base, or solvent), is a more effective approach.[3]

Troubleshooting Guide: Low Yield and Incomplete Reactions

Problem 1: The reaction starts but stalls, or the yield is consistently low despite using standard catalyst loadings (1-2 mol%).

Visual Observation: You might observe the initial formation of product by TLC or LC-MS, but the reaction does not proceed to completion. The reaction mixture may also gradually darken, potentially indicating catalyst decomposition over time.[3]

Potential Causes & Solutions:

• Suboptimal Ligand Choice: The ligand plays a critical role in stabilizing the palladium catalyst and facilitating the key steps of the catalytic cycle: oxidative addition and reductive elimination.[6] If the ligand is not suitable for your specific substrates, the catalyst may be unstable or catalytically inactive.

  • Solution: Screen a panel of ligands. For electron-rich aryl halides, sterically hindered biarylphosphine ligands like XPhos or RuPhos are often effective.[3] For challenging substrates like 2-halopyridines, ligands that are sufficiently bulky to prevent pyridine coordination are necessary.[3]

• Incorrect Base Selection: The base is crucial for the deprotonation of the amine-palladium complex, a key step in the catalytic cycle.[3] A base that is too weak may not be effective, while an overly strong base could be incompatible with sensitive functional groups.[7][8]

  • Solution: Screen different bases. Sodium tert-butoxide (NaOtBu) is a strong base that often leads to high reaction rates, but it is not compatible with many electrophilic functional groups.[8] For substrates with sensitive functionalities, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are better choices, although they may require higher catalyst loadings or longer reaction times.[8]

• Inhibitory Effects of Reaction Byproducts: In some cases, byproducts formed during the reaction can inhibit the catalyst. For example, when using aryl iodides, the iodide salt formed can precipitate the palladium complex, taking it out of the catalytic cycle.[5]

  • Solution: If you suspect product or byproduct inhibition, try running the reaction at a higher dilution. In the case of aryl iodides, switching to a less polar solvent like toluene may help to mitigate the inhibitory effect of the iodide salt.

Data Presentation: Typical Catalyst Loading for Common C-N Coupling Reactions

Reaction Type	Catalyst System (Example)	Typical Catalyst Loading (mol%)	Key Considerations
Buchwald-Hartwig Amination	Pd₂(dba)₃ / Biarylphosphine Ligand	1 - 2	Highly sensitive to air and moisture. Ligand choice is critical.[8]
Ullmann Condensation	CuI / Ligand (e.g., L-proline)	5 - 10	Often requires higher temperatures than palladium-catalyzed reactions. Ligand can significantly lower reaction temperature.[9][10]
Photocatalytic C-N Coupling	Ni or Cu catalyst with a photocatalyst	Varies	Can be prone to catalyst deactivation via "nickel-black" formation.[1][2]

Advanced Troubleshooting: Catalyst Deactivation

Problem 2: I observe the formation of a black precipitate (Palladium or Nickel black) in my reaction.

Visual Observation: The reaction mixture, which is typically a homogeneous colored solution (often yellow to reddish-brown), develops a fine black precipitate.[3] This is a strong indication of catalyst decomposition.

Causality and Mitigation Strategies:

The formation of "metal black" occurs when the active, low-valent metal species (e.g., Pd(0) or Ni(0)) agglomerates and precipitates out of the solution, rendering it catalytically inactive.[1] This is often a result of an imbalance in the rates of the elementary steps of the catalytic cycle.

• Slow Oxidative Addition: In some systems, particularly with electron-rich aryl halides, the rate of oxidative addition to the metal center can be slow.[1] This can lead to an accumulation of the unstable low-valent metal species, which then agglomerates.

  • Mitigation Strategy: Increasing the reaction concentration can sometimes accelerate the rate of oxidative addition relative to catalyst decomposition.[1][2]

• Ligand Dissociation: The phosphine ligand is crucial for stabilizing the metal center. If the ligand dissociates, the unprotected metal center is prone to decomposition. Amines themselves can act as ligands and may displace the phosphine ligand, leading to catalyst deactivation.

  • Mitigation Strategy: It can be beneficial to add a slight excess of the phosphine ligand relative to the palladium source to counteract ligand displacement by the amine.

Experimental Protocol: Screening for Optimal Catalyst Loading

This protocol outlines a systematic approach to determine the minimum effective catalyst loading for your C-N coupling reaction.

• Reaction Setup: In an array of oven-dried reaction vials, add the aryl halide (1.0 mmol), amine (1.2 mmol), and base (e.g., NaOtBu, 1.4 mmol).

• Catalyst/Ligand Stock Solution: Prepare a stock solution of the palladium precatalyst and ligand in your chosen anhydrous solvent (e.g., toluene or dioxane).

• Variable Catalyst Loading: Add varying amounts of the catalyst/ligand stock solution to each reaction vial to achieve a range of catalyst loadings (e.g., 2.0 mol%, 1.5 mol%, 1.0 mol%, 0.5 mol%, 0.1 mol%).

• Inert Atmosphere: Seal the vials, and evacuate and backfill with an inert gas (e.g., Argon) three times.[9]

• Reaction Conditions: Place the vials in a preheated heating block and stir at the desired temperature (e.g., 100 °C).

• Monitoring and Analysis: Monitor the progress of each reaction at set time points (e.g., 1h, 4h, 16h) by taking small aliquots and analyzing them by TLC, GC-MS, or LC-MS.

• Evaluation: Determine the lowest catalyst loading that provides a high yield in a reasonable amount of time.

Visualizing the Process

Diagram 1: Troubleshooting Workflow for Low Yield C-N Coupling

Caption: A decision-making workflow for troubleshooting low-yielding C-N cross-coupling reactions.

Diagram 2: The Buchwald-Hartwig Catalytic Cycle

Caption: A simplified representation of the catalytic cycle for the Buchwald-Hartwig amination.[11]

References

• Overcoming limitations in dual photoredox/nickel catalyzed C–N cross-couplings due to catalyst deactiv
• Recent advances in photocatalytic C–N bond coupling reactions. PolyU Institutional Research Archive.
• Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. DSpace@MIT.
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.
• NiH-catalyzed C–N bond formation: insights and advancements in hydroamination of unsaturated hydrocarbons. Chemical Science (RSC Publishing).
• Technical Support Center: Troubleshooting Buchwald-Hartwig Amin
• Enzymatic CN bond formation and cleavage reaction: Advances and perspectives. PubMed.
• Mechanistic Studies of Pd-Catalyzed C-N Bond Forming Reactions. eScholarship.
• NiH-catalyzed C-N bond formation: insights and advancements in hydroamination of unsatur
• Overcoming limitations in dual photoredox/nickel-catalysed C–N cross-couplings due to catalyst deactivation.
• Recent advances in biocatalytic C-N bond-forming reactions. PubMed.
• Mechanistic studies on palladium-catalyzed carbon-nitrogen bond forming reactions. DSpace@MIT.
• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor.
• Cross-Coupling Reaction Manual: Desk Reference. MilliporeSigma.
• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. PMC.
• Buchwald-Hartwig Amin
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT.
• Overcoming Limitations in Dual Photoredox/Nickel catalyzed C–N Cross-Couplings due to Catalyst Deactiv
• (A) Influence of reaction scale, catalyst loading and temperature on...
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. PMC.
• Help troubleshooting a Buchwald-Hartwig amin
• Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. White Rose eTheses Online.
• C
• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions Elaine C. Reichert. DSpace@MIT.
• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds.
• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Publishing.
• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？
• Technical Support Center: Optimizing Ullmann Coupling Reactions. Benchchem.
• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O)
• Optimization of the intramolecular Ullmann coupling reaction a.
• Optimising a Buchwald-Hartwig amin
• Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production.
• C
• Ullmann coupling-An overview. operachem.
• Buchwald-Hartwig coupling troubleshooting. Chemistry Stack Exchange.
• Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols. Beilstein Journals.
• Troubleshooting a C–N Coupling Reaction : r/chemistry. Reddit.
• Palladium‐Catalyzed C N and C O Coupling–A Practical Guide from an Industrial Vantage Point† | Request PDF.
• SAFE C
• A Comparative Guide to Buchwald Ligands for C-N Cross-Coupling Reactions. Benchchem.
• Origins of high catalyst loading in copper(I)-catalysed Ullmann–Goldberg C–N coupling reactions. RSC Publishing.
• CATALYST HANDLING : A M
• Conveying Catalyst: A Chemical Manufacturer's Guide to Bulk Material Handling of C
• Cross-Coupling Reactions: A Practical Guide. S.L. Buchwald - Google Books.
• Buchwald-Hartwig Coupling. Organic Synthesis.
• Predicting Success in Cu-Catalyzed C–N Coupling Reactions using D

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. organic-synthesis.com [organic-synthesis.com]
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• 8. chem.libretexts.org [chem.libretexts.org]
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• 10. Ullmann coupling-An overview - operachem [operachem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Reactivity comparison of fluorinated pyridines with other halopyridines

An In-Depth Guide to the Comparative Reactivity of Fluorinated Pyridines and Other Halopyridines for Synthetic and Medicinal Chemists

Introduction: The Strategic Role of Halopyridines in Synthesis

Halogenated pyridines are cornerstone building blocks in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The identity of the halogen atom on the pyridine ring is not a trivial choice; it is a strategic decision that dictates the molecule's reactivity, dictating which synthetic transformations are feasible and under what conditions. Fluorinated pyridines, in particular, exhibit unique reactivity profiles that set them apart from their chloro, bromo, and iodo counterparts.[1][2][3] This guide offers a detailed comparison of their performance in key chemical reactions, supported by experimental data, to inform rational synthetic design for researchers, scientists, and drug development professionals.

The Dichotomy of Reactivity: Electronic Effects vs. Bond Strength

The reactivity of a halopyridine is primarily governed by a balance between two opposing factors:

• Inductive Effect: The high electronegativity of fluorine strongly polarizes the carbon-halogen (C-X) bond and withdraws electron density from the pyridine ring. This makes the carbon atom attached to the halogen exceptionally electron-deficient and susceptible to attack by nucleophiles. The strength of this inductive effect follows the order: F > Cl > Br > I .

• Carbon-Halogen (C-X) Bond Dissociation Energy (BDE): This is the energy required to break the C-X bond. The C-F bond is the strongest single bond to carbon, making it difficult to cleave. This is a critical factor in reactions where C-X bond cleavage is the rate-determining step, such as in palladium-catalyzed cross-couplings. The BDE trend is: F > Cl > Br > I .[1]

This fundamental dichotomy explains the divergent reactivity of fluoropyridines compared to other halopyridines across different reaction classes.

Nucleophilic Aromatic Substitution (SNAr): The Fluorine Advantage

In Nucleophilic Aromatic Substitution (SNAr), a nucleophile attacks an electron-deficient aromatic ring, replacing a leaving group. This reaction typically proceeds via a two-step addition-elimination mechanism, forming a negatively charged intermediate known as a Meisenheimer complex.[4]

dot

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr) of halopyridines.

For most nucleophiles, the initial attack (k₁) is the rate-determining step. The stability of the Meisenheimer complex is therefore paramount. Fluorine's powerful inductive effect provides superior stabilization to this negatively charged intermediate compared to other halogens. This results in a significantly faster reaction rate.

Experimental Evidence: The reaction of 2-fluoropyridine with sodium ethoxide in ethanol is 320 times faster than the corresponding reaction of 2-chloropyridine under the same conditions.[5] This clearly demonstrates the kinetic advantage of using fluoropyridines in SNAr reactions.

Data Summary: Relative Reactivity in SNAr

The following table summarizes the relative reactivity of 2-halopyridines with different types of nucleophiles.

Halopyridine (2-X-Py)	Nucleophile	Typical Reactivity Order	Causality	Reference(s)
2-F -Pyridine	Sodium Ethoxide (RO⁻)	F > Cl > Br > I	Rate determined by nucleophilic attack (k₁); F stabilizes the Meisenheimer complex most effectively.	[4]
2-Cl -Pyridine	Piperidine (R₂NH)	F > Cl > Br > I	Rate determined by nucleophilic attack (k₁); F stabilizes the Meisenheimer complex most effectively.	[6]
2-Br -Pyridine	Thiophenolate (RS⁻)	I > Br > Cl > F	With highly charged, localized nucleophiles, expulsion of the leaving group (k₂) can become rate-limiting. The weaker C-X bond of heavier halogens facilitates this step.	[4]
2-I -Pyridine

Note: Relative rates are for illustrative purposes. Exact values depend on specific substrates, nucleophiles, and conditions.

Palladium-Catalyzed Cross-Coupling: The C-X Bond Strength Reigns

In contrast to SNAr, palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings depend on the cleavage of the C-X bond during the oxidative addition step. This step, where the palladium catalyst inserts into the C-X bond, is often the rate-determining step of the catalytic cycle.[1][7]

dot

Caption: Generalized catalytic cycle for Suzuki-Miyaura coupling, highlighting the rate-determining step.

Due to the exceptionally high bond dissociation energy of the C-F bond, fluoropyridines are generally unreactive and poor substrates for oxidative addition under typical cross-coupling conditions.[8] Conversely, iodo- and bromopyridines, with their weaker C-X bonds, are highly reactive. Chloropyridines are intermediate in reactivity and often require more advanced, highly active catalytic systems (e.g., those using bulky, electron-rich phosphine ligands like SPhos or XPhos) to achieve efficient coupling.[1]

This reactivity trend (I > Br > Cl >> F ) makes fluoropyridines ideal as stable scaffolds in molecules where a different halogen is intended to be the reactive handle for cross-coupling.

Data Summary: Comparative Yields in Suzuki-Miyaura Coupling

The following data, adapted from a study by Gulevskaya et al., compares the yields for the Suzuki-Miyaura coupling of various halopyridines with phenylboronic acid under microwave irradiation.

Halopyridine	Position	Yield (%)	Reaction Time (min)	Reference
2-Bromopyridine	2	70	3	[9][10]
2-Chloropyridine	2	58	3	[9][10]
3-Bromopyridine	3	82	3	[9][10]
3-Chloropyridine	3	68	3	[9][10]

Conditions: 1 mmol halopyridine, 1.2 mmol PhB(OH)₂, 2 mmol K₂CO₃, 1 mol% Pd(OAc)₂, 2 mol% benzimidazolium salt ligand, DMF/H₂O, 120°C, MW.

This data clearly shows that bromopyridines consistently provide higher yields than their chloro-analogues under identical conditions, reflecting the greater ease of oxidative addition. Fluoropyridines would be expected to give negligible yields under these conditions.

Other Key Transformations

• Metal-Halogen Exchange: This reaction is crucial for preparing pyridyl-lithium or Grignard reagents. The rate of exchange is kinetically controlled and follows the trend I > Br > Cl >> F . Fluorine is almost completely unreactive, allowing for selective metalation of a heavier halogen in the presence of a fluorine atom.

• C-H Activation: While C-F bonds are strong, they can be activated by certain transition metal complexes. However, C-H activation is often a competing and sometimes preferred pathway. The regioselectivity and outcome are highly dependent on the metal center, ligands, and substrate.[11]

Conclusion for the Practicing Scientist

The choice of halogen on a pyridine ring is a critical decision that unlocks or blocks specific synthetic pathways.

• Choose Fluoropyridines for SNAr: When planning a synthesis that relies on nucleophilic substitution, a fluoropyridine is almost always the most reactive option, allowing for milder conditions and faster reactions.

• Choose Bromo- or Iodopyridines for Cross-Coupling: For palladium-catalyzed reactions, bromo- and iodopyridines are the substrates of choice due to their lower C-X bond energies.

• Use Chloropyridines as a Cost-Effective Alternative: Chloropyridines are often more readily available and less expensive than bromides. With modern, highly active catalysts, they can be excellent substrates for cross-coupling, though they may require more rigorous optimization.

• Leverage Fluorine as a Stable Directing Group: In polyhalogenated systems, a fluorine atom can be used as a stable, non-reactive placeholder while a heavier halogen is selectively functionalized via cross-coupling or metal-halogen exchange.

Experimental Protocols

Protocol 1: Comparative Kinetic Analysis of SNAr by UV-Vis Spectrophotometry

This protocol describes a self-validating method to quantitatively compare the reactivity of 2-fluoro- and 2-chloropyridine with a nucleophile.

Objective: To determine the pseudo-first-order rate constants (k_obs) for the reaction of 2-fluoropyridine and 2-chloropyridine with sodium methoxide.

dot

Caption: Workflow for a typical kinetic study of an SNAr reaction using UV-Vis spectrophotometry.

Materials:

• 2-Fluoropyridine

• 2-Chloropyridine

• Sodium methoxide (NaOMe) solution in methanol (MeOH)

• Anhydrous Methanol (spectrophotometric grade)

• UV-Vis Spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes (1 cm path length)

• Syringes and standard glassware

Procedure:

• Preparation:

  • Prepare a 10.0 mM stock solution of 2-fluoropyridine in anhydrous MeOH.

  • Prepare a 10.0 mM stock solution of 2-chloropyridine in anhydrous MeOH.

  • Prepare a series of NaOMe solutions in MeOH (e.g., 0.1 M, 0.2 M, 0.3 M). Ensure the concentration will be in at least 10-fold excess of the final halopyridine concentration.

  • Determine the wavelength of maximum absorbance (λ_max) for the product, 2-methoxypyridine, by scanning a dilute solution. The starting materials should have minimal absorbance at this wavelength.[4]

• Kinetic Run (perform for each halopyridine):

  • Set the spectrophotometer's cuvette holder to a constant temperature (e.g., 25.0 ± 0.1 °C).[4]

  • Place 3.0 mL of a chosen NaOMe solution into a quartz cuvette and allow it to thermally equilibrate.

  • Set the spectrophotometer to collect absorbance data at the predetermined λ_max at regular time intervals.

  • Initiate the reaction by rapidly injecting a small, precise volume of the halopyridine stock solution (e.g., 30 µL) into the cuvette and mixing quickly.

  • Begin data acquisition immediately and continue until the absorbance reading is stable (reaction completion).

• Data Analysis:

  • The reaction follows pseudo-first-order kinetics due to the large excess of the nucleophile.

  • Fit the absorbance vs. time data to the first-order exponential equation: A(t) = A_∞ + (A₀ - A_∞) * e^(-k_obs * t).

  • The value of k_obs is the pseudo-first-order rate constant.

  • Compare the k_obs values obtained for 2-fluoropyridine and 2-chloropyridine under identical conditions to determine their relative reactivity.

Protocol 2: Comparative Analysis of Suzuki-Miyaura Coupling

This protocol provides a framework for comparing the synthetic efficiency of a 2-chloropyridine versus a 2-bromopyridine.

Objective: To compare the isolated yield of 2-phenylpyridine starting from 2-chloropyridine and 2-bromopyridine under identical, optimized conditions.

Materials:

• 2-Chloropyridine (1.0 mmol)

• 2-Bromopyridine (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Pd₂(dba)₃ (Palladium catalyst, 0.02 mmol, 2 mol%)

• SPhos (Ligand, 0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 mmol)

• Anhydrous, degassed 1,4-dioxane

• Standard reaction and purification glassware (Schlenk flasks, etc.)

Procedure:

• Reaction Setup (Two separate reactions, one for each halopyridine):

  • To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the halopyridine (1.0 equiv), phenylboronic acid (1.2 equiv), K₃PO₄ (2.0 equiv), Pd₂(dba)₃ (0.02 equiv), and SPhos (0.04 equiv).[1]

  • Seal the flask, evacuate, and backfill with the inert gas (repeat three times).

  • Add degassed 1,4-dioxane (e.g., 5 mL) via syringe.

• Reaction Execution:

  • Heat the reaction mixture in a pre-heated oil bath to 100 °C.

  • Stir vigorously for a set period (e.g., 12 hours). Monitor both reactions by an appropriate technique (e.g., TLC or GC-MS) to observe the relative rates of consumption of starting material.

• Work-up and Analysis:

  • After the reaction time, cool the mixtures to room temperature.

  • Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the catalyst.

  • Wash the organic layer with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

  • Determine the isolated yield for each reaction and compare the results. The higher yield from the 2-bromopyridine reaction will demonstrate its superior reactivity in this cross-coupling transformation.[1]

References

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• Jutand, A., & Maes, B. U. W. (2015). Oxidative Addition of Haloheteroarenes to Palladium(0): Concerted versus SNAr-Type Mechanism. Angewandte Chemie International Edition, 54(26), 7679-7683. Available at: [Link]

• Gulevskaya, A. V., et al. (2013). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System. Molecules, 18(4), 3694-3708. Available at: [Link]

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• Loupy, A., et al. (1991). Easy and Efficient SNAr Reactions on Halopyridines in Solvent Free Conditions. Heterocycles, 32(10), 1947. Available at: [Link]

• Smith, A. M. R., & Lambert, T. H. (2024). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. Available at: [Link]

• Dreher, S. D., et al. (2008). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. Journal of the American Chemical Society, 130(3), 9257-9267. Available at: [Link]

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• Kormos, C. M., & Leadbeater, N. E. (2006). Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. Journal of Organic Chemistry, 71(15), 5742-5745. Available at: [Link]

• Vetticatt, M. J., et al. (2021). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. ChemRxiv. Available at: [Link]

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A Comparative Guide to Predicting Trifluoropyridine Isomer Reactivity Using Density Functional Theory (DFT)

Introduction: The Strategic Value of Fluorinated Pyridines and Predictive Chemistry

In the landscape of modern drug discovery, pyridine derivatives are foundational scaffolds due to their prevalence in bioactive compounds and their capacity for diverse chemical modifications.[1][2] The introduction of fluorine atoms into these structures, creating isomers of trifluoropyridine, can dramatically alter their physicochemical properties, including metabolic stability, binding affinity, and membrane permeability. However, the precise placement of these electron-withdrawing groups also creates a nuanced reactivity profile that can be challenging to predict through intuition alone. Understanding which positions on the pyridine ring are most susceptible to nucleophilic or electrophilic attack is paramount for designing efficient synthetic routes and anticipating drug-target interactions.[3]

This guide provides a comprehensive framework for leveraging Density Functional Theory (DFT), a powerful quantum mechanical method, to dissect and predict the chemical reactivity of trifluoropyridine isomers.[4][5] DFT has become an indispensable tool in pharmaceutical and medicinal chemistry, offering a balance of computational efficiency and high accuracy for modeling molecular systems.[5][6][7] By calculating fundamental electronic properties, we can construct a detailed "reactivity map" for each isomer, empowering researchers to make data-driven decisions in the early stages of drug development. This guide will move beyond a simple listing of steps, explaining the causality behind methodological choices and providing a self-validating workflow for robust and reliable predictions.

Pillar 1: Theoretical Foundations of Reactivity Prediction

At its core, a chemical reaction is an exchange of electron density between molecules. DFT allows us to model this electron density and derive key descriptors that govern a molecule's propensity to engage in such an exchange.[8][9]

Frontier Molecular Orbitals (HOMO & LUMO)

The most important orbitals in a chemical reaction are the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), collectively known as the Frontier Molecular Orbitals (FMOs).[10][11]

• HOMO: This is the outermost orbital containing electrons. Its energy level (EHOMO) is related to the molecule's ability to donate electrons; a higher EHOMO suggests a better nucleophile.[10]

• LUMO: This is the innermost orbital without electrons. Its energy level (ELUMO) indicates the molecule's ability to accept electrons; a lower ELUMO suggests a better electrophile.[10][12]

• The HOMO-LUMO Gap (ΔE): The energy difference between these two orbitals (ΔE = ELUMO - EHOMO) is a crucial indicator of overall molecular reactivity. A smaller gap generally implies that the molecule is more polarizable and thus more reactive, as it requires less energy to excite an electron from the HOMO to the LUMO.[12][13]

Molecular Electrostatic Potential (MESP)

An MESP map is a 3D visualization of the electrostatic potential on a molecule's electron density surface.[14][15] It provides an intuitive guide to the charge distribution, highlighting regions that are electron-rich or electron-poor.[16][17]

• Negative Potential (Red/Yellow): These regions are electron-rich, often due to lone pairs or π-systems, and are the most likely sites for electrophilic attack.

• Positive Potential (Blue): These regions are electron-deficient, typically around hydrogen atoms bonded to electronegative atoms or electron-poor aromatic rings, and are susceptible to nucleophilic attack.[18]

Fukui Functions: Pinpointing Reactive Sites

While MESP provides a qualitative picture, Fukui functions offer a quantitative method to identify the most reactive atoms within a molecule.[19] Derived from how the electron density changes with the addition or removal of an electron, these functions help pinpoint the specific sites of attack.[20][21]

• f+(r): Predicts the site for nucleophilic attack . The atom with the highest f+ value is the most electrophilic.

• f-(r): Predicts the site for electrophilic attack . The atom with the highest f- value is the most nucleophilic.[22][23]

Pillar 2: A Validated Computational Workflow

The integrity of any computational prediction hinges on a robust and reproducible methodology. The following protocol outlines a best-practice approach for DFT calculations on trifluoropyridine isomers.[24][25]

Step-by-Step Computational Protocol

• Molecular Structure Preparation:

  • Construct the 3D structures of the desired trifluoropyridine isomers (e.g., 2,3,4-, 2,3,5-, 2,3,6-, 2,4,5-, 2,4,6-, and 3,4,5-trifluoropyridine).

  • Perform an initial geometry "clean-up" using a molecular mechanics force field (e.g., MMFF94) to generate a reasonable starting conformation.

  • Software: Avogadro, GaussView, ChemDraw.

• Geometry Optimization and Frequency Analysis:

  • Objective: To find the lowest-energy conformation of the molecule on the potential energy surface.

  • Method: Use a reliable DFT functional and basis set. For substituted pyridines, the B3LYP functional combined with the 6-311+G(d,p) basis set provides a good balance of accuracy and computational cost.[2][26][27] Benchmarking studies confirm that hybrid functionals like B3LYP perform well for such systems.[28][29]

  • Input (e.g., for Gaussian): #p B3LYP/6-311+G(d,p) Opt Freq

  • Validation: A successful optimization is confirmed by a subsequent frequency calculation. The absence of any imaginary (negative) frequencies verifies that the structure is a true energy minimum.[30]

• Calculation of Reactivity Descriptors:

  • Objective: To compute the electronic properties from the optimized geometry.

  • HOMO/LUMO & MESP: These are standard outputs from the optimization/frequency calculation.

  • Fukui Functions: This requires three separate single-point energy calculations at the optimized geometry:

    • The neutral molecule (N electrons).

    • The cation (N-1 electrons, for calculating f-).

    • The anion (N+1 electrons, for calculating f+).

  • The condensed Fukui indices for each atom are then calculated from the differences in atomic charges (e.g., Mulliken or Hirshfeld) between these three states.[21][23]

Computational Workflow Diagram

The following diagram illustrates the logical flow of the entire computational process.

Caption: A step-by-step workflow for DFT-based reactivity prediction.

Pillar 3: Data Interpretation and Comparative Analysis

Let's consider a hypothetical comparison between two isomers: 2,4,6-trifluoropyridine and 3,4,5-trifluoropyridine .

Global Reactivity Comparison

The first step is to compare the global reactivity descriptors, which provide a high-level overview of the isomers' relative stability and reactivity.

Isomer	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)
2,4,6-Trifluoropyridine	-7.58	-1.21	6.37
3,4,5-Trifluoropyridine	-7.99	-1.05	6.94
(Note: These are representative values for illustrative purposes.)

Interpretation:

• 2,4,6-Trifluoropyridine has a higher HOMO energy, suggesting it is a slightly better electron donor (more nucleophilic overall) than the 3,4,5-isomer.

• The 3,4,5-isomer has a slightly lower LUMO energy, indicating it is a marginally better electron acceptor (more electrophilic overall).

• Crucially, the 2,4,6-isomer has a smaller HOMO-LUMO gap , which strongly suggests it is the more reactive of the two isomers.[12][13]

Local Reactivity: Identifying Sites of Attack

Next, we analyze the local descriptors to predict where on the ring a reaction is most likely to occur.

Molecular Electrostatic Potential (MESP) Maps:

• For 2,4,6-trifluoropyridine , we would expect to see significant positive potential (blue) on the C3 and C5 positions, as they are situated between highly electronegative fluorine and nitrogen atoms. This marks them as prime targets for nucleophilic attack.

• For 3,4,5-trifluoropyridine , the C2 and C6 positions would likely show the most positive potential, making them the most electrophilic sites. The nitrogen atom's lone pair would consistently appear as a region of negative potential (red) in both isomers, indicating the site for electrophilic attack (e.g., protonation).

Condensed Fukui Functions (f+): Predicting Nucleophilic Attack

Isomer	Atom	f+ (Site for Nu- Attack)
2,4,6-Trifluoropyridine	C2	0.08
C3	0.15
C4	0.09
C5	0.15
C6	0.08
3,4,5-Trifluoropyridine	C2	0.18
C3	0.05
C4	0.06
C5	0.05
C6	0.18
(Note: These are representative values for illustrative purposes.)

Interpretation:

• The Fukui function data quantitatively confirms the MESP analysis. For 2,4,6-trifluoropyridine , the highest f+ values are on C3 and C5, making them the most probable sites for a nucleophile to attack.

• For 3,4,5-trifluoropyridine , the C2 and C6 positions are overwhelmingly favored for nucleophilic attack. This predictive power is invaluable for planning synthetic strategies like nucleophilic aromatic substitution (SNAr).

Relationship between DFT Outputs and Reactivity

Caption: Correlation between calculated DFT descriptors and chemical reactivity predictions.

Conclusion: From In Silico Prediction to Laboratory Innovation

Density Functional Theory provides a robust, reliable, and scientifically-grounded framework for predicting the reactivity of trifluoropyridine isomers. By systematically analyzing global descriptors like the HOMO-LUMO gap and local descriptors such as MESP and Fukui functions, researchers can move beyond chemical intuition to make quantitative comparisons. This approach not only helps in predicting the regioselectivity of synthetic reactions but also offers profound insights into potential drug-target interaction sites and metabolic liabilities.[4][21] Integrating these validated computational protocols into the early stages of drug discovery can significantly reduce experimental trial-and-error, conserve resources, and ultimately accelerate the development of novel therapeutics.[31]

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Safety & Regulatory Compliance

2,5,6-Trifluoropyridine-3,4-diamine: Proper Disposal Procedures

Executive Summary

This guide outlines the mandatory disposal and handling protocols for 2,5,6-Trifluoropyridine-3,4-diamine (CAS: 261625-66-9 / 2387-23-7 derivative).[1] Due to the presence of multiple fluorine atoms on the pyridine ring and the basic amine functionality, this compound presents unique challenges: potential hydrofluoric acid (HF) generation during thermal decomposition and reactivity with strong oxidizers.[1][2]

Immediate Action Required:

• Do NOT mix with acidic waste streams (risk of HF evolution).[1][2]

• Do NOT dispose of via municipal drains or standard trash.[1][2]

• MANDATORY: Incineration in a facility equipped with alkaline flue gas scrubbing.

Part 1: Chemical Profile & Hazard Identification

Understanding the "Why" behind the protocol.[2]

Effective disposal begins with understanding the molecule's behavior.[1][2] 2,5,6-Trifluoropyridine-3,4-diamine is not just a "halogenated waste"; it is a polyfluorinated nitrogen base .[1]

Critical Chemical Attributes

Attribute	Technical Detail	Disposal Implication
Fluorine Content	High (3 F atoms/molecule)	Thermal Hazard: Upon incineration, C-F bonds rupture to form hydrogen fluoride (HF), a highly corrosive gas that destroys standard incinerator linings if not scrubbed.[1][2]
Amine Groups	3,4-Diamine (Basic)	Reactivity: Acts as a reducing agent.[1][2] Incompatible with strong oxidizers (e.g., nitric acid, peroxides), creating fire/explosion risks.[1][2]
Pyridine Ring	Aromatic Heterocycle	Stability: Generally stable, but toxic if leached into groundwater.[1][2] Requires high-temperature destruction (>1000°C).[1][2]

Hazard Classification (GHS)

Based on structural analogs (e.g., 2,6-Difluoropyridine-3,4-diamine) and standard fluorinated pyridine profiles.[1]

• H301/H311: Toxic if swallowed or in contact with skin.[1][2]

• H315/H319: Causes skin and serious eye irritation.[1][2][3][4][5]

• H335: May cause respiratory irritation.[1][2][6]

Part 2: Pre-Disposal Stabilization & Segregation

The most critical step to prevent accidents in the waste stream.[2]

Segregation Logic

You must segregate this chemical into Halogenated Organic Waste .[1][2]

• Incompatible Stream: Acidic Waste.[1][2] Mixing fluorinated amines with strong acids can protonate the amine, generating heat, and in extreme cases (with specific acids), release fluoride ions.[2]

• Incompatible Stream: Oxidizing Waste.[1][2]

Waste Container Specifications

• Material: High-Density Polyethylene (HDPE) is preferred.[1][2] Glass is acceptable but poses a breakage risk.[1][2]

• Labeling: Must be explicitly labeled "HALOGENATED ORGANIC WASTE - CONTAINS FLUORINATED PYRIDINES." [1][2]

• Venting: Use vented caps if the waste is in solution with volatile solvents to prevent pressure buildup.[1][2]

Visualization: Waste Segregation Decision Tree

This logic ensures the waste reaches the correct destruction facility.[2]

Caption: Figure 1. Segregation logic flow. Note that even if dissolved in non-halogenated solvents, the presence of the trifluoropyridine solute classifies the entire mixture as Halogenated Waste.[1][2]

Part 3: The Disposal Workflow (Step-by-Step)

Protocol A: Solid Waste Disposal (Pure Compound)

• PPE Required: Nitrile gloves (double gloving recommended), lab coat, safety goggles, and N95 dust mask or respirator if powder is fine.[1][2]

• Containment: Place the solid waste into a clear polyethylene bag.

• Secondary Containment: Place the sealed bag into a secondary screw-top HDPE jar.

• Labeling: Attach a hazardous waste tag listing "2,5,6-Trifluoropyridine-3,4-diamine" and check "Toxic" and "Irritant."[1][2]

• Hand-off: Transfer to EHS (Environmental Health & Safety) for High-Temperature Incineration .

Protocol B: Liquid Waste Disposal (Reaction Mixtures)

• pH Check: Ensure the waste solution is neutral or slightly basic (pH 7-9).[1][2] Rationale: Acidic conditions increase the solubility of protonated pyridines and risk corrosion.[2]

• Solvent Compatibility: Verify no oxidizers are present in the waste carboy.[1][2]

• Pouring: Use a funnel in a fume hood. Do not overfill (leave 10% headspace).[1][2]

• Tagging: Mark the container as "Halogenated Solvent Waste" .

  • Note: Even if the solvent is Methanol (non-halogenated), the dissolved fluorinated compound mandates the "Halogenated" classification for proper downstream incineration.[2]

The Ultimate Fate: Incineration

Why can't this go to a standard landfill?

• Leaching: Pyridines are highly water-soluble and mobile in soil.[1][2]

• Destruction Mechanism: The waste management facility will inject this waste into a rotary kiln incinerator operating >1100°C.[1][2]

• Scrubbing: The combustion gas is passed through a Caustic Scrubber (NaOH) .[2]

  • Reaction:

    [1][2]

  • This prevents the release of corrosive HF gas into the atmosphere.[2]

Part 4: Emergency Spill Response

In the event of accidental release in the laboratory.

Spill Response Workflow

Caption: Figure 2.[1][2][3] Emergency response logic. Major spills of fluorinated amines require professional hazmat intervention due to toxicity risks.[2]

Specific Cleanup Steps (Minor Spill)

• Ventilation: Immediately increase fume hood airflow or open windows if safe.[1][2]

• Absorbent: Use a universal chemical absorbent (e.g., vermiculite or commercial spill pads).[1][2] Do not use sawdust (combustible reaction risk with amines).[1][2]

• Neutralization: Wash the spill area with a mild detergent solution.[1][2] Avoid bleach (hypochlorite), as it can react with amines to form chloramines.[1][2]

• Disposal of Debris: All contaminated pads and gloves must be disposed of as Solid Hazardous Waste (see Protocol A).[1][2]

Part 5: Regulatory Compliance (EPA/RCRA)[2]

In the United States, this waste is governed by the Resource Conservation and Recovery Act (RCRA) .[2]

• Waste Code: While 2,5,6-Trifluoropyridine-3,4-diamine is not explicitly "P-listed" or "U-listed" by specific name, it defaults to:

  • D001 (Ignitable): If in flammable solvent.[1][2]

  • Halogenated Organic N.O.S.[1][2] (Not Otherwise Specified): The catch-all for fluorinated aromatics.[1][2]

• EPA Recommendation: The EPA prioritizes thermal destruction (incineration) for PFAS and fluorinated precursors to ensure the destruction of the C-F bond.[2]

References

• PubChem. (n.d.).[1][2] 2,5,6-Trifluoropyridine-3,4-diamine Compound Summary. National Center for Biotechnology Information.[1][2] Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2024).[1][2] Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS). Retrieved from [Link][2][7][8][9]

• Tsang, W., et al. (1995).[1][2] The Combustion of Highly Fluorinated Organic Compounds. University of Utah / NIST.[1][2] Retrieved from [Link][2]

Sources

• 1. CAS 2693-57-4: 4-amino-3-chloro-2,5,6-trifluoro-pyridine [cymitquimica.com]
• 2. Hydrogen fluoride - Wikipedia [en.wikipedia.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. Is "Forever" Really Forever? EPA's New Guidance on PFAS Destruction and Disposal | Baker Donelson [bakerdonelson.com]
• 8. lawbc.com [lawbc.com]
• 9. epa.gov [epa.gov]